molecular formula C9H16O3 B8499787 7-Hydroxy-hept-2-enoic acid ethyl ester

7-Hydroxy-hept-2-enoic acid ethyl ester

Cat. No. B8499787
M. Wt: 172.22 g/mol
InChI Key: GIWXBENVYSOAKP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Hydroxy-hept-2-enoic acid ethyl ester is a useful research compound. Its molecular formula is C9H16O3 and its molecular weight is 172.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-Hydroxy-hept-2-enoic acid ethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Hydroxy-hept-2-enoic acid ethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

7-Hydroxy-hept-2-enoic acid ethyl ester

Molecular Formula

C9H16O3

Molecular Weight

172.22 g/mol

IUPAC Name

ethyl 7-hydroxyhept-2-enoate

InChI

InChI=1S/C9H16O3/c1-2-12-9(11)7-5-3-4-6-8-10/h5,7,10H,2-4,6,8H2,1H3

InChI Key

GIWXBENVYSOAKP-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C=CCCCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-hydroxytetrahydropyran (59.2 g, 0.58 mol) and triphenyl-λ5-phosphanylidene)-acetic acid ethyl ester (201.3 g, 0.58 mol) in tetrahydrofuran (1.2 L) was heated at reflux for 14 h. The mixture was cooled to room temperature to afford 7-hydroxy-hept-2-enoic acid ethyl ester in tetrahydrofuran and was then used directly in the next step.
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
59.2 g
Type
reactant
Reaction Step Two
Quantity
201.3 g
Type
reactant
Reaction Step Two
Quantity
1.2 L
Type
solvent
Reaction Step Two

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